5-bromo-2-(3,4-dichlorophenyl)-1,3-thiazole-4-carbonitrile

• IUPAC Name: 5-bromo-2-(3,4-dichlorophenyl)-1,3-thiazole-4-carbonitrile
• InChI: InChI=1S/C10H3BrCl2N2S/c11-9-8(4-14)15-10(16-9)5-1-2-6(12)7(13)3-5/h1-3H
• InChI Key: XYHXKVMJTDOIMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC(=C(S2)Br)C#N)Cl)Cl
• Molecular Formula: C10H3BrCl2N2S
• Molecular Weight: 334.0 g/mol

Description

“5-bromo-2-(3,4-dichlorophenyl)-1,3-thiazole-4-carbonitrile” is a complex organic compound. It contains a thiazole ring, which is a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. The thiazole ring is substituted with a bromine atom at the 5-position, a nitrile group at the 4-position, and a 3,4-dichlorophenyl group at the 2-position.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole ring, the introduction of the bromine and nitrile groups, and the attachment of the 3,4-dichlorophenyl group. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole ring, the bromine atom, the nitrile group, and the 3,4-dichlorophenyl group. The presence of these groups would likely confer specific physical and chemical properties to the compound.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the thiazole ring, the bromine atom, the nitrile group, and the 3,4-dichlorophenyl group. The bromine atom and the nitrile group are both electrophilic, meaning they would be likely sites for nucleophilic attack. The thiazole ring and the 3,4-dichlorophenyl group could also participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom and the nitrile group could increase its polarity, affecting its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, its reactivity, and its potential uses. For example, it could be investigated for potential applications in pharmaceuticals, agrochemicals, or materials science.